Cas no 1806907-79-8 (3-Bromo-2-(difluoromethyl)-4-fluoro-6-nitropyridine)

• Product Name: 3-Bromo-2-(difluoromethyl)-4-fluoro-6-nitropyridine
• CAS No: 1806907-79-8
• MF: C₆H₂BrF₃N₂O₂
• MW: 270.991490840912
• CID: 4860780
• Update Time: 2025-07-23

3-Bromo-2-(difluoromethyl)-4-fluoro-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-4-fluoro-6-nitropyridine

• Inchi： 1S/C6H2BrF3N2O2/c7-4-2(8)1-3(12(13)14)11-5(4)6(9)10/h1,6H
• InChI Key： MPNRVBADFYSFQL-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C([N+](=O)[O-])N=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.5
• Topological Polar Surface Area: 58.7

Additional information on 3-Bromo-2-(difluoromethyl)-4-fluoro-6-nitropyridine

3-Bromo-2-(difluoromethyl)-4-fluoro-6-nitropyridine (CAS No. 1806907-79-8): A Key Intermediate in Modern Pharmaceutical Research

The compound 3-Bromo-2-(difluoromethyl)-4-fluoro-6-nitropyridine, identified by its CAS number 1806907-79-8, represents a significant intermediate in the realm of pharmaceutical chemistry. Its unique structural features, encompassing bromine, difluoromethyl, and fluoro substituents on a pyridine backbone, make it a versatile building block for the synthesis of novel bioactive molecules. This introduction delves into the compound's chemical profile, synthetic methodologies, and its emerging role in contemporary drug discovery efforts.

Pyridine derivatives have long been recognized for their broad spectrum of biological activities, making them indispensable in medicinal chemistry. Among these, nitropyridines exhibit particular promise due to the presence of the nitro group, which can serve as a handle for further functionalization. The introduction of halogen atoms, such as bromine and fluorine, further enhances the reactivity and selectivity of these compounds, enabling the construction of complex molecular architectures. The specific arrangement of these substituents in 3-Bromo-2-(difluoromethyl)-4-fluoro-6-nitropyridine imparts unique electronic and steric properties that are exploited in various synthetic transformations.

The synthesis of 3-Bromo-2-(difluoromethyl)-4-fluoro-6-nitropyridine typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. One common approach begins with the nitration of a halogenated pyridine precursor, followed by selective bromination and fluorination at desired positions. The use of advanced catalytic systems and green chemistry principles has improved the efficiency of these synthetic routes, reducing waste and energy consumption. Recent advancements in flow chemistry have also enabled the scalable production of this compound, making it more accessible for industrial applications.

The utility of 3-Bromo-2-(difluoromethyl)-4-fluoro-6-nitropyridine extends beyond its role as a mere intermediate; it serves as a crucial scaffold for developing new therapeutic agents. The difluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity towards biological targets. This feature has been leveraged in the design of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. For instance, derivatives of this compound have shown promising activity against tyrosine kinases by modulating their binding pockets through steric and electronic interactions.

In addition to kinase inhibitors, 3-Bromo-2-(difluoromethyl)-4-fluoro-6-nitropyridine has found applications in the development of antimicrobial agents. The combination of bromine and fluorine substituents contributes to enhanced antibacterial properties by disrupting bacterial cell membranes and inhibiting essential metabolic pathways. Recent studies have highlighted its efficacy against multidrug-resistant strains of bacteria, underscoring its potential as a lead compound in combating antibiotic resistance.

The fluorinated nitropyridines also exhibit notable activity against viral pathogens. By targeting viral proteases and integrases, these compounds can inhibit replication and spread within host cells. Preliminary research indicates that derivatives of 3-Bromo-2-(difluoromethyl)-4-fluoro-6-nitropyridine may offer a novel strategy for treating RNA viruses, including those responsible for influenza and COVID-19. The ability to fine-tune the substitution pattern allows chemists to optimize potency while minimizing off-target effects, a critical consideration in antiviral drug design.

The growing interest in computational chemistry has further accelerated the development of new pyridine-based drugs. Molecular modeling techniques enable researchers to predict the binding modes of 3-Bromo-2-(difluoromethyl)-4-fluoro-6-nitropyridine analogs with target proteins, facilitating rational drug design. Virtual screening platforms have been employed to identify promising candidates from large libraries of compounds, streamlining the process from discovery to optimization. This interdisciplinary approach has led to several high-profile successes in recent years, demonstrating the power of combining experimental and computational methods.

Sustainability considerations are also shaping modern pharmaceutical research. The demand for environmentally friendly synthetic routes has driven innovation in catalytic processes and solvent systems. For example, transition metal-catalyzed cross-coupling reactions have replaced traditional electrophilic aromatic substitutions in many cases, offering higher selectivity and reduced byproduct formation. These advancements not only improve efficiency but also align with global efforts to minimize the environmental footprint of chemical manufacturing.

The future prospects for 3-Bromo-2-(difluoromethyl)-4-fluoro-6-nitropyridine are vast, with ongoing research exploring new therapeutic applications and synthetic modifications. Innovations in photopharmacology have opened up avenues for designing photoactivatable drugs that can be triggered by light exposure. Pyridine derivatives are well-suited for this purpose due to their tunable electronic properties and ability to form stable photoinduced species. Such developments hold promise for treating neurological disorders and localized diseases with high precision.

In conclusion, 3-Bromo-2-(difluoromethyl)-4-fluoro-6-nitropyridine (CAS No. 1806907-79-8) is a multifaceted compound with significant implications for pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with diverse therapeutic applications. As research continues to uncover new uses for this compound, it will undoubtedly play an increasingly important role in addressing global health challenges through innovative drug development strategies.